Cas no 2103602-40-8 (methyl 2-amino-2-(3-fluoro-1-bicyclo[1.1.1]pentanyl)acetate hydrochloride)

• Product Name: methyl 2-amino-2-(3-fluoro-1-bicyclo[1.1.1]pentanyl)acetate hydrochloride
• CAS No: 2103602-40-8
• MF: C₈H₁₃ClFNO₂
• MW: 209.645725011826
• CID: 5105660
• PubChem ID: 135392203
• Update Time: 2026-03-03

methyl 2-amino-2-(3-fluoro-1-bicyclo[1.1.1]pentanyl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(3-fluoro-1-bicyclo[1.1.1]pentanyl)acetate hydrochloride
• methyl2-amino-2-(3-fluoro-1-bicyclo[1.1.1]pentanyl)acetatehydrochloride
• 2103602-40-8
• Methyl 2-amino-2-(3-fluoro-1-bicyclo[1.1.1]pentanyl)acetate;hydrochloride
• G61099
• methyl 2-amino-2-(3-fluorobicyclo[1.1.1]pentan-1-yl)acetate hydrochloride

• Inchi： 1S/C8H12FNO2.ClH/c1-12-6(11)5(10)7-2-8(9,3-7)4-7;/h5H,2-4,10H2,1H3;1H
• InChI Key： DCMXLUUCPCVBPM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(N)C12CC(F)(C1)C2.[H]Cl

Computed Properties

• Exact Mass: 209.0618845g/mol
• Monoisotopic Mass: 209.0618845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-2-(3-fluoro-1-bicyclo[1.1.1]pentanyl)acetate hydrochloride

Comprehensive Overview of Methyl 2-amino-2-(3-fluoro-1-bicyclo[1.1.1]pentanyl)acetate hydrochloride (CAS No. 2103602-40-8)

The compound methyl 2-amino-2-(3-fluoro-1-bicyclo[1.1.1]pentanyl)acetate hydrochloride (CAS No. 2103602-40-8) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and chemical research. This bicyclo[1.1.1]pentane derivative is characterized by its fluoro-substituted ring system and ester-functionalized amino acid moiety, making it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its role as a bioisostere for aromatic rings, a topic frequently searched in medicinal chemistry forums and AI-driven literature databases.

One of the most discussed aspects of CAS No. 2103602-40-8 is its potential to address challenges in drug permeability and metabolic stability, which are hot topics in ADME (Absorption, Distribution, Metabolism, Excretion) studies. The 3-fluoro substitution on the bicyclo[1.1.1]pentane scaffold enhances the compound's lipophilicity, a feature often queried in computational chemistry searches. Additionally, the methyl ester group provides a handle for further derivatization, aligning with the growing demand for versatile synthetic building blocks in high-throughput screening.

In the context of fragment-based drug design (FBDD), methyl 2-amino-2-(3-fluoro-1-bicyclo[1.1.1]pentanyl)acetate hydrochloride has emerged as a promising candidate due to its compact, three-dimensional structure. This aligns with the industry's shift toward sp3-rich molecules, a trend frequently highlighted in cheminformatics discussions. The compound's hydrogen bond donor/acceptor profile also makes it relevant to protein-ligand interaction studies, a common search term in structural biology databases.

From a synthetic perspective, the preparation of CAS No. 2103602-40-8 involves innovative strategies such as transition metal-catalyzed cross-coupling or photochemical reactions, both of which are trending topics in green chemistry circles. The hydrochloride salt form improves the compound's solubility, a critical factor in formulation development—another frequently searched term in pharmaceutical sciences. Its stability under physiological conditions further enhances its appeal for in vivo studies.

Beyond its pharmaceutical applications, methyl 2-amino-2-(3-fluoro-1-bicyclo[1.1.1]pentanyl)acetate hydrochloride is also explored in material science, particularly in the design of supramolecular architectures. The bicyclo[1.1.1]pentane core's rigidity and the fluoro group's electronic effects contribute to unique non-covalent interactions, a subject of interest in nanotechnology research. This dual applicability underscores the compound's versatility, a quality highly valued in interdisciplinary scientific queries.

In summary, CAS No. 2103602-40-8 represents a compelling case study in modern chemical innovation. Its structural features address multiple drug discovery pain points while offering opportunities in emerging technologies. As search trends indicate growing curiosity about sp3-hybridized scaffolds and fluorinated bioisosteres, this compound is poised to remain a focal point in both academic and industrial research.